Cas no 1805980-50-0 (5-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 5-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805980-50-0
• MF: C₉H₅ClF₂N₂O
• MW: 230.598607778549
• CID: 4879065
• Update Time: 2025-05-21

5-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H5ClF2N2O/c10-1-5-3-14-8(9(11)12)7(4-15)6(5)2-13/h3-4,9H,1H2
• InChI Key： MQVUZYYROLVMFC-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(C=O)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 1.1
• Topological Polar Surface Area: 53.8

Additional information on 5-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde

5-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde

The compound 5-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde, identified by the CAS number 1805980-50-0, is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields due to their unique chemical properties and potential biological activities. The molecule features a pyridine ring with substituents at positions 2, 3, 4, and 5, including a chloromethyl group, a cyano group, a difluoromethyl group, and an aldehyde group. These substituents contribute to its distinct chemical behavior and reactivity.

Recent studies have highlighted the significance of pyridine derivatives in drug discovery and material science. The presence of electron-withdrawing groups like the cyano and aldehyde groups in this compound enhances its reactivity in various chemical reactions. Additionally, the chloromethyl and difluoromethyl groups introduce unique electronic effects that can be exploited in designing new materials or pharmaceutical agents. For instance, researchers have explored the use of similar compounds in the development of advanced catalysts for organic synthesis.

The synthesis of 5-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. The starting materials typically include pyridine derivatives with appropriate substituents, which undergo functionalization through nucleophilic substitution or electrophilic substitution reactions. Recent advancements in catalytic methods have enabled more efficient synthesis pathways for such complex molecules.

In terms of applications, this compound has shown promise in several areas. In the field of agrochemicals, it has been investigated for its potential as a herbicide or insecticide due to its ability to inhibit key enzymes in target organisms. In pharmaceutical research, its structure has been utilized as a scaffold for developing new drug candidates targeting various diseases, including cancer and infectious diseases.

Moreover, the compound's stability under different environmental conditions has been a subject of recent research interest. Studies have demonstrated that the presence of electron-withdrawing groups enhances the thermal stability of the molecule, making it suitable for use in high-temperature applications or long-term storage without degradation.

In conclusion, 5-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde is a versatile compound with significant potential across multiple industries. Its unique structure and reactivity make it an attractive candidate for further research and development in areas such as drug discovery, agrochemicals, and advanced materials.